Cas no 13257-44-8 (2-Nonyne,1,1-dimethoxy-)

• Product Name: 2-Nonyne,1,1-dimethoxy-
• CAS No: 13257-44-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 156122
• Update Time: 2026-05-14

2-Nonyne,1,1-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Nonyne,1,1-dimethoxy-
• 1,1-dimethoxynon-2-yne
• 2-NONYNAL DIMETHYLACETAL
• 1,1-dimethoxy-2-nonyne
• 2-Nonyl-1-al dimethyl acetal
• 2-Nonyn-1-al dimethylacetal
• 2-Nonyne,1,1-dimethoxy
• EINECS 236-249-9
• Parmavert
• 1,1-Dimethoxynon-2-in
• 1,1-dimethoxy-2-nonyn
• PARMAVERT (NONYN-1-AL,2 DIMETHYLACETAL)
• 2-Nonyne, 1,1-dimethoxy-
• 2-NONYNAL DIMETHYL ACETAL
• 2-Nonyn-1-aldimethylacetal

• Inchi： InChI=1S/C11H20O2/c1-4-5-6-7-8-9-10-11(12-2)13-3/h11H,4-8H2,1-3H3
• InChI Key： RPJGIPAAHSGBEZ-UHFFFAOYSA-N
• SMILES： CCCCCCC#CC(OC)OC

Computed Properties

• Exact Mass: 184.14600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3

Experimental Properties

• Density: 0.9574 (rough estimate)
• Boiling Point: 258.24°C (rough estimate)
• Refractive Index: 1.4700 (estimate)
• PSA: 18.46000
• LogP: 2.57910